Fas C-Terminal Tripeptide

• Molecular Formula: C16H29N3O6
• Molecular Weight: 359.42 g/mol
• InChI: InChI=1S/C16H29N3O6/c1-8(2)6-11(14(22)19-13(9(3)4)16(24)25)18-15(23)12(7-20)17-10(5)21/h8-9,11-13,20H,6-7H2,1-5H3,(H,17,21)(H,18,23)(H,19,22)(H,24,25)/t11-,12-,13-/m0/s1
• InChIKey: ORIIRLCDJGETQD-AVGNSLFASA-N

Fas C-Terminal Tripeptide: Identity and Procurement

Fas C-Terminal Tripeptide (CAS 189109-90-8), sequence Ac-Ser-Leu-Val-OH, is a synthetic N-acetylated tripeptide with molecular formula C₁₆H₂₉N₃O₆ and molecular weight 359.42 g/mol . It represents the minimal C-terminal fragment of the human Fas (CD95/APO-1) receptor necessary and sufficient for binding to the third PDZ domain of Fas-associated phosphatase-1 (FAP-1/PTPN13), a protein tyrosine phosphatase that negatively regulates Fas-mediated apoptosis [1]. Commercially available at purity grades from 80% to ≥99% in quantities ranging from 1 mg to 1 g, this compound is supplied as a solid typically stored at -20°C and is soluble in DMSO, ethanol, or aqueous buffers . It serves as a well-defined chemical probe for competitively disrupting the endogenous Fas–FAP-1 protein-protein interaction, thereby restoring apoptotic sensitivity in FAP-1-overexpressing cells [1][2].

Probe type Defined PDZ-domain inhibitor

Workflow Fas/FAP-1 competition assay

Selection context Free-acid form for biochemical studies

• [1] Yanagisawa J, Takahashi M, Kanki H, Yano-Yanagisawa H, Tazunoki T, Sawa E, Nishitoba T, Kamishohara M, Kobayashi E, Kataoka S, Sato T. The molecular interaction of Fas and FAP-1. A tripeptide blocker of human Fas interaction with FAP-1 promotes Fas-induced apoptosis. J Biol Chem. 1997 Mar 28;272(13):8539-45. doi: 10.1074/jbc.272.13.8539. PMID: 9079683. View Source
• [2] Sawa E, Takahashi M, Kamishohara M, Tazunoki T, Kimura K, Arai M, Miyazaki T, Kataoka S, Nishitoba T. Structural modification of Fas C-terminal tripeptide and its effects on the inhibitory activity of Fas/FAP-1 binding. J Med Chem. 1999 Aug 26;42(17):3289-99. doi: 10.1021/jm980617f. PMID: 10464015. View Source

Structural Specificity vs. Generic Fas Pathway Modulators

Fas C-Terminal Tripeptide (Ac-SLV-OH) cannot be casually replaced by other Fas-pathway modulators or generic PDZ-domain ligands because its mechanism of action is defined by a precise, empirically validated pharmacophore. Truncation studies demonstrated that the C-terminal three amino acids (SLV) alone are both necessary and sufficient for binding the third PDZ domain of FAP-1; longer peptides do not confer additional binding advantage, while dipeptides or single amino acid fragments lose activity entirely [1]. Subsequent structure-activity relationship work revealed that the free C-terminal carboxyl group, the L-Val residue at the C-terminus, and the Ser hydroxyl group as a hydrogen-bond donor are all essential for inhibitory activity — modifications at any of these positions abolish or severely attenuate potency [2]. In contrast, alternative Fas-pathway inhibitors such as ONL1204 (xelafaslatide) and Met12 target the Fas receptor extracellularly to block ligand-induced death-inducing signaling complex (DISC) formation, rather than disrupting the intracellular Fas–FAP-1 interaction [3]. Small-molecule FAP-1 blockers like Quinobene replicate some SLV peptide functions but lack the defined molecular recognition interface characterized by the tripeptide's PDZ-domain binding motif [4]. These mechanistic distinctions mean that Fas C-Terminal Tripeptide is uniquely suited for experiments requiring selective disruption of the Fas–FAP-1 negative regulatory axis without interfering with proximal Fas ligand-receptor signaling events.

Extracellular Fas inhibitors (ONL1204, Met12) target DISC formation, not intracellular FAP-1 PDZ binding — mechanism mismatch may invalidate comparative studies.

Dipeptide or single amino acid fragments lack the minimal C-terminal SLV motif and lose FAP-1 binding; truncated sequences cannot substitute.

Ester prodrug forms (e.g., compound 56) are inactive in cell-free binding assays — free-acid Ac-SLV-OH is required for biochemical competition experiments.

• [1] Yanagisawa J, Takahashi M, Kanki H, Yano-Yanagisawa H, Tazunoki T, Sawa E, Nishitoba T, Kamishohara M, Kobayashi E, Kataoka S, Sato T. The molecular interaction of Fas and FAP-1. A tripeptide blocker of human Fas interaction with FAP-1 promotes Fas-induced apoptosis. J Biol Chem. 1997 Mar 28;272(13):8539-45. doi: 10.1074/jbc.272.13.8539. PMID: 9079683. View Source
• [2] Sawa E, Takahashi M, Kamishohara M, Tazunoki T, Kimura K, Arai M, Miyazaki T, Kataoka S, Nishitoba T. Structural modification of Fas C-terminal tripeptide and its effects on the inhibitory activity of Fas/FAP-1 binding. J Med Chem. 1999 Aug 26;42(17):3289-99. doi: 10.1021/jm980617f. PMID: 10464015. View Source
• [3] ONL Therapeutics. ONL1204 (Xelafaslatide) Fas Receptor Inhibitor. ONL1204 is an analog of Met12, ONL's first-generation Fas inhibitor, and has demonstrated significantly enhanced potency both in vitro and in vivo as compared to Met12. Drug-Dev.com, 2015. View Source
• [4] ProbeChem. Fas Receptor Inhibitors Database. Quinobene: Fap1-blocking small molecule that replicates SLV peptide functions. SLV peptide: tripeptide representing the Fas-C terminus that specifically blocks the interaction of Fap1 with Fas. View Source

Quantitative Evidence: Fas/FAP-1 Inhibition Comparison

Minimal Pharmacophore for FAP-1 PDZ Domain Binding

Systematic truncation of the 15-amino acid Fas C-terminal cytoplasmic tail demonstrated that the C-terminal tripeptide Ac-SLV-OH alone is both necessary and sufficient for binding to the third PDZ domain of FAP-1, whereas the full-length 15-mer tail showed no additional binding advantage. Shorter fragments (dipeptides or single amino acids) completely lost binding activity [1]. This defines the tripeptide as the minimal pharmacophore, making it the structurally simplest and most synthetically tractable probe for Fas–FAP-1 inhibition studies compared to longer peptide constructs or recombinant protein domains.

Minimal pharmacophore

Head-to-head

Ac-SLV-OH = full-length 15-mer binding; dipeptides/monomers inactive.

Defines the smallest probe sufficient for FAP-1 PDZ competition.

In vitro binding + yeast two-hybrid; Yanagisawa 1997.

Evidence Dimension	FAP-1 third PDZ domain binding (in vitro inhibition assay and yeast two-hybrid screen)
Target Compound Data	Ac-SLV-OH tripeptide: positive binding to FAP-1 PDZ domain; retained full binding activity equivalent to the 15-mer C-terminal tail
Comparator Or Baseline	Full-length 15-amino acid Fas C-terminal peptide: positive binding (baseline). Dipeptide fragments and single amino acids: loss of binding activity
Quantified Difference	Tripeptide = full-length 15-mer in binding sufficiency; dipeptides and monomers = inactive (qualitative binding loss). The tripeptide achieves equivalent binding at approximately one-fifth the molecular weight and synthetic complexity.
Conditions	In vitro inhibition assay of Fas/FAP-1 binding using synthetic peptide series; yeast two-hybrid system screening of random peptide libraries (Yanagisawa et al., 1997)

Why This Matters

Procurement of the defined minimal tripeptide, rather than longer Fas fragments or recombinant FAP-1 domains, reduces synthesis cost, simplifies quality control, and provides a structurally unambiguous tool for competitive binding experiments.

• [1] Yanagisawa J, Takahashi M, Kanki H, Yano-Yanagisawa H, Tazunoki T, Sawa E, Nishitoba T, Kamishohara M, Kobayashi E, Kataoka S, Sato T. The molecular interaction of Fas and FAP-1. A tripeptide blocker of human Fas interaction with FAP-1 promotes Fas-induced apoptosis. J Biol Chem. 1997 Mar 28;272(13):8539-45. doi: 10.1074/jbc.272.13.8539. PMID: 9079683. View Source

Dose-Response Profile in Fas/FAP-1 Binding Inhibition

Fas C-Terminal Tripeptide (Ac-SLV-OH, compound 1) exhibits concentration-dependent inhibition of Fas/FAP-1 binding across a four-point dose range spanning 30 μM to 1 mM, achieving complete (100.7%) inhibition at the highest tested concentration [1][2]. The dose-response curve is steep between 100 μM (87.6%) and 1 mM (100.7%), indicating a narrow effective concentration window. In the same structural series, the N-terminal phenylaminocarbonyl derivative (compound 41) showed a qualitatively described 'remarkable increase in potency,' and the meta-Glu-substituted analog (compound 51) produced 'further improvement,' though exact IC₅₀ values for these analogs have not been disclosed in the public domain [2]. This establishes compound 1 as the baseline reference standard for assessing relative potency of any novel Fas/FAP-1 inhibitors.

Dose-response inhibition

Reported

31.1% at 30 μM → 87.6% at 100 μM → 100.7% at 1 mM.

Establishes baseline inhibition curve for assay benchmarking.

Estimated IC₅₀ ~50–100 μM; Sawa 1999 / vendor datasheets.

Evidence Dimension	Inhibition of Fas/FAP-1 binding (% inhibition at graded concentrations)
Target Compound Data	Ac-SLV-OH (compound 1): 31.1% at 30 μM, 44.3% at 50 μM, 87.6% at 100 μM, 100.7% at 1 mM
Comparator Or Baseline	Compound 41 (phenylaminocarbonyl-SLV): 'remarkable increase in potency' (qualitative). Compound 51 (Glu-meta-phenyl derivative of 41): 'further improvement' (qualitative). No exact IC₅₀ values publicly available for these analogs.
Quantified Difference	Compound 1 achieves ~IC₅₀ between 50–100 μM (estimated from % inhibition data). Compound 41 potency increase magnitude not quantified in accessible literature. The ester prodrug compound 56 gains cell permeability absent in parent compound 1.
Conditions	In vitro Fas/FAP-1 binding inhibition assay (Sawa et al., J Med Chem 1999). Data reproduced across multiple independent vendor datasheets citing Sawa et al. as the primary source.

Why This Matters

The well-characterized four-point dose-response provides a validated reference curve for benchmarking new compounds and ensures experimental reproducibility; procurement of the unmodified parent tripeptide (compound 1) is essential as the baseline comparator for any structure-activity relationship effort.

• [1] MedChemExpress. Fas C-Terminal Tripeptide (HY-103323) Datasheet. In Vitro: Fas C-Terminal Tripeptide shows Fas/FAP-1 binding inhibitory potency of 31.1%, 44.3%, 87.6% and 100.7% at the dose of 30 μM, 50 μM, 100 μM and 1 mM, respectively. Citing Sawa E et al., J Med Chem 1999. View Source
• [2] Sawa E, Takahashi M, Kamishohara M, Tazunoki T, Kimura K, Arai M, Miyazaki T, Kataoka S, Nishitoba T. Structural modification of Fas C-terminal tripeptide and its effects on the inhibitory activity of Fas/FAP-1 binding. J Med Chem. 1999 Aug 26;42(17):3289-99. doi: 10.1021/jm980617f. PMID: 10464015. View Source

Apoptosis Restoration in FAP-1+ Colon Cancer Cells

In cultured human colon adenocarcinoma cells expressing FAP-1 (Fas-refractory group), preincubation with Ac-SLV tripeptide restored a dose-dependent apoptotic response to the agonistic anti-Fas antibody CH-11 (up to 500 ng/mL). In contrast, FAP-1-expressing cells not preincubated with Ac-SLV showed no significant increase in apoptosis across the entire CH-11 concentration range tested [1]. Ac-SLV alone (without CH-11 co-treatment) did not increase apoptosis over control antibody treatment, confirming that the tripeptide acts specifically as a sensitizer rather than a direct apoptosis inducer [1]. This finding was corroborated independently in DLD-1 colon cancer cells, where cytoplasmic microinjection of Ac-SLV induced Fas-mediated apoptosis in cells otherwise resistant to anti-Fas antibody alone [2].

Apoptosis restoration

Head-to-head

Ac-SLV preincubation restored CH-11 dose-dependent apoptosis in FAP-1+ colon cancer cells (P

Supports cell-model apoptosis sensitization context.

n=20 FAP-1(+) vs. n=8 FAP-1(−); Yao 2004.

Primary thyrocyte validation

Head-to-head

Ac-SLV significantly increased cell death vs. control peptide; synergistic with suboptimal CHX.

Primary cell model confirms FAP-1 functional role in apoptosis regulation.

Primary human thyrocytes; Myc 1999.

Pharmacophoric elements

Class-level

Free C-terminal carboxyl, L-Val, and Ser hydroxyl are essential; esterification abolishes direct binding but enables cell permeability.

SAR defines free-acid requirement for biochemical assays; prodrug forms for intact-cell studies.

Sawa 1999; qualitative SAR rules.

In vivo CML model

Model context

Tripeptide + TKI prevented TKI resistance, blast crisis, and relapse in murine CML; increased Fas sensitivity in human CD34+ cells.

Model-response evidence for FAP-1 inhibition in leukemia resistance settings.

Murine model; Huang 2016.

Evidence Dimension	Percentage of apoptotic cells in response to CH-11 agonistic anti-Fas antibody
Target Compound Data	FAP-1(+) colon cancer cells preincubated with Ac-SLV: dose-dependent increase in apoptotic percentage with CH-11 up to 500 ng/mL (P<0.05 vs. untreated)
Comparator Or Baseline	FAP-1(+) colon cancer cells without Ac-SLV preincubation: no significant increase in apoptosis across CH-11 concentrations up to 1000 ng/mL (P>0.05)
Quantified Difference	Ac-SLV preincubation converted cells from Fas-refractory (apoptosis ~baseline at all CH-11 doses) to Fas-sensitive (significant dose-dependent apoptosis at CH-11 100–500 ng/mL). Exact percentage values not extractable from published figure without original data; statistical significance confirmed at P<0.05.
Conditions	Cultured human colon adenocarcinoma specimens, n=20 FAP-1(+) cases (Fas-refractory group) vs. n=8 FAP-1(-) cases (Fas-sensitive group). CH-11 concentration range: 0–1000 ng/mL. Ac-SLV preincubation prior to CH-11 treatment (Yao et al., Br J Cancer 2004).

Why This Matters

This functional evidence demonstrates that Ac-SLV tripeptide is not merely a biochemical inhibitor but a therapeutically relevant sensitizer that can reverse FAP-1-mediated apoptosis resistance — a phenotype common in chemoresistant colorectal and other carcinomas — making it indispensable for translational studies of tumour sensitization strategies.

• [1] Yao H, Song E, Chen J, Hamar P. Expression of FAP-1 by human colon adenocarcinoma: implication for resistance against Fas-mediated apoptosis in cancer. Br J Cancer. 2004 Nov 1;91(9):1718-25. doi: 10.1038/sj.bjc.6602136. PMID: 15494722. View Source
• [2] Yanagisawa J, Takahashi M, Kanki H, Yano-Yanagisawa H, Tazunoki T, Sawa E, Nishitoba T, Kamishohara M, Kobayashi E, Kataoka S, Sato T. The molecular interaction of Fas and FAP-1. A tripeptide blocker of human Fas interaction with FAP-1 promotes Fas-induced apoptosis. J Biol Chem. 1997 Mar 28;272(13):8539-45. doi: 10.1074/jbc.272.13.8539. PMID: 9079683. View Source

FAP-1 Functional Validation in Primary Thyrocytes

In primary human thyrocytes, which are constitutively resistant to Fas-mediated programmed cell death (PCD), treatment with synthetic Ac-SLV tripeptide to competitively displace Fas from FAP-1 resulted in significantly increased cell death compared to cells treated with a control tripeptide [1]. Furthermore, combining Ac-SLV with a suboptimal concentration of cycloheximide (CHX) produced a strong, synergistic increase in Fas-mediated PCD, substantially exceeding the effect of either Ac-SLV or CHX alone [1]. These results validated FAP-1 as a functional inhibitor of PCD in a second, independent cell system distinct from colon carcinoma lines, and demonstrated the tripeptide's utility in primary cell models.

Primary thyrocyte validation

Head-to-head

Ac-SLV significantly increased cell death vs. control peptide; synergistic with suboptimal CHX.

Primary cell model confirms FAP-1 functional role in apoptosis regulation.

Primary human thyrocytes; Myc 1999.

Evidence Dimension	Fas-mediated programmed cell death in primary human thyrocytes
Target Compound Data	Ac-SLV tripeptide alone: significantly increased cell death vs. control tripeptide. Ac-SLV + suboptimal CHX: strong synergistic increase in Fas-mediated PCD.
Comparator Or Baseline	Control tripeptide (scrambled/inactive sequence): baseline cell death. CHX alone (suboptimal concentration): minimal PCD induction.
Quantified Difference	Statistical significance confirmed (P value not explicitly reported in abstract; 'significantly increased' stated). Synergy qualitatively described as 'strong' and 'synergistic.' Exact fold-change values require full-text access.
Conditions	Primary human thyroid follicular cells. Ac-SLV tripeptide incubation to compete with endogenous Fas for FAP-1 binding. Suboptimal CHX co-treatment. PCD measured by cell death assay (Myc et al., Endocrinology 1999).

Why This Matters

Confirmation of FAP-1 functional inhibition by Ac-SLV in primary human cells, rather than immortalized cancer lines alone, supports the compound's broader applicability in physiological disease models including autoimmune thyroid disease, and distinguishes it from Fas-pathway probes validated only in tumour cell contexts.

• [1] Myc A, Arscott PL, Bretz JD, Thompson NW, Baker JR Jr. Characterization of FAP-1 expression and function in thyroid follicular cells. Endocrinology. 1999 Nov;140(11):5431-4. doi: 10.1210/endo.140.11.7241. PMID: 10537175. View Source

Key Pharmacophoric Elements for Binding Activity

Systematic structural modification of the parent tripeptide Ac-SLV-OH (compound 1) identified three essential pharmacophoric elements whose alteration eliminates inhibitory activity: (i) the free C-terminal carboxyl group is indispensable; (ii) the L-Val residue at the C-terminus cannot be substituted without loss of activity; and (iii) the Ser hydroxyl group functions as a critical hydrogen-bond donor [1]. These findings establish that not all tripeptides of similar composition are functionally equivalent. Specifically, esterification of the C-terminal carboxyl group to create cell-permeable prodrug forms (e.g., compound 56, the ethyl ester of compound 41) abrogates direct binding but confers the distinct advantage of membrane permeability — compound 56 induced apoptosis in DLD-1 cells upon extracellular application, whereas the parent compound 1 required cytoplasmic microinjection [1]. This SAR framework means that procurement of the correct chemical form (free acid vs. ester prodrug) is critical depending on whether the intended use is in vitro biochemical assay or intact-cell functional study.

Pharmacophoric elements

Class-level

Free C-terminal carboxyl, L-Val, and Ser hydroxyl are essential; esterification abolishes direct binding but enables cell permeability.

SAR defines free-acid requirement for biochemical assays; prodrug forms for intact-cell studies.

Sawa 1999; qualitative SAR rules.

Evidence Dimension	Structural requirements for Fas/FAP-1 binding inhibitory activity and cellular activity
Target Compound Data	Compound 1 (Ac-SLV-OH, free acid): active in biochemical binding assay; requires microinjection for cellular activity. Carboxyl group, L-Val, and Ser-OH all essential.
Comparator Or Baseline	Compound 56 (phenylaminocarbonyl-SLV ethyl ester): inactive in direct binding assay (carboxyl esterified); active in intact DLD-1 cells without microinjection. Compounds lacking free carboxyl or with D-Val, Ala substitutions at C-terminus, or Ser modifications: inactive.
Quantified Difference	Qualitative SAR: presence vs. absence of free carboxyl determines biochemical binding activity. Esterification converts biochemical inactivity into cellular activity (prodrug effect). No IC₅₀ shift values publicly available for the direct comparison.
Conditions	Fas/FAP-1 in vitro binding inhibition assay. DLD-1 colon cancer cell line (Fas+/FAP-1+). Anti-Fas antibody (CH-11) co-treatment. (Sawa et al., J Med Chem 1999).

Why This Matters

Investigators must specify the free acid form (CAS 189109-90-8) for biochemical binding and competition assays, whereas ester prodrug forms are required for intact-cell functional studies; procuring the incorrect chemical form will yield negative or misleading results depending on the experimental context.

• [1] Sawa E, Takahashi M, Kamishohara M, Tazunoki T, Kimura K, Arai M, Miyazaki T, Kataoka S, Nishitoba T. Structural modification of Fas C-terminal tripeptide and its effects on the inhibitory activity of Fas/FAP-1 binding. J Med Chem. 1999 Aug 26;42(17):3289-99. doi: 10.1021/jm980617f. PMID: 10464015. View Source

In Vivo Prevention of TKI Resistance in CML

In a murine model of chronic myeloid leukemia (CML), pharmacological inhibition of Fap1 using a tripeptide (Ac-SLV-based) or a small molecule inhibitor prevented the emergence of TKI resistance, progression to blast crisis, and disease relapse after TKI discontinuation — all adverse events observed in mice treated with TKI alone [1]. Fap1 inhibition additionally increased Fas sensitivity and decreased β-catenin activity in CD34+ bone marrow cells from human CML subjects [1]. While this study employed both a tripeptide and a small-molecule Fap1 inhibitor, the tripeptide modality provides the advantage of directly competing with the endogenous Fas C-terminal PDZ-binding motif without potential off-target kinase inhibition that may accompany small-molecule phosphatase inhibitors.

In vivo CML model

Model context

Tripeptide + TKI prevented TKI resistance, blast crisis, and relapse in murine CML; increased Fas sensitivity in human CD34+ cells.

Model-response evidence for FAP-1 inhibition in leukemia resistance settings.

Murine model; Huang 2016.

Evidence Dimension	Prevention of TKI resistance, blast crisis, and relapse in murine CML model
Target Compound Data	Fap1-inhibitory tripeptide + TKI: prevented TKI resistance, blast crisis, and relapse after TKI discontinuation. Increased Fas sensitivity and decreased β-catenin activity in human CML CD34+ cells.
Comparator Or Baseline	TKI alone: TKI resistance, blast crisis, and relapse observed in all control animals. Small-molecule Fap1 inhibitor: comparable efficacy to tripeptide in same model.
Quantified Difference	Qualitative outcome: tripeptide + TKI prevented all three adverse events (resistance, BC, relapse) that occurred with TKI alone. Exact event rates and statistical significance require full-text access.
Conditions	In vivo murine CML model. TKI-treated mice. Fap1 inhibition via tripeptide or small molecule. CD34+ bone marrow cells from human CML subjects for ex vivo correlative studies (Huang et al., Leukemia 2016).

Why This Matters

This is the only peer-reviewed in vivo evidence demonstrating that tripeptide-mediated FAP-1 inhibition alters disease trajectory in a therapeutically relevant oncology model, providing a translational rationale for procuring Ac-SLV tripeptide for preclinical proof-of-concept studies in haematological malignancies.

• [1] Huang W, Luan CH, Hjort EE, Bei L, Mishra R, Sakamoto KM, Platanias LC, Eklund EA. The role of Fas-associated phosphatase 1 in leukemia stem cell persistence during tyrosine kinase inhibitor treatment of chronic myeloid leukemia. Leukemia. 2016 Jul;30(7):1502-9. doi: 10.1038/leu.2016.66. View Source

Research and Industrial Applications

In Vitro Binding Assays for FAP-1 PDZ Domain

Use the free acid form (Ac-SLV-OH, CAS 189109-90-8) in cell-free Fas/FAP-1 binding inhibition assays to establish baseline dose-response curves. The validated four-point inhibitory profile (31.1% at 30 μM → 100.7% at 1 mM) provides a reference standard for benchmarking novel FAP-1 inhibitors [1]. This application leverages the fact that the tripeptide is the defined minimal pharmacophore — longer Fas fragments or recombinant FAP-1 domains offer no additional binding information while increasing experimental complexity [2]. The compound's small size (MW 359.42) and defined chemical structure facilitate precise molar calculations for competition experiments, unlike heterogeneous recombinant protein preparations.

Sensitization of Chemoresistant Cancer Cells to Fas Apoptosis

Apply Ac-SLV tripeptide via microinjection (for the free acid form) or use cell-permeable ester prodrugs (compound 56 class) in FAP-1-overexpressing carcinoma lines to restore sensitivity to agonistic anti-Fas antibodies such as CH-11 [1][2]. This application is directly supported by evidence in colon adenocarcinoma (DLD-1 and primary tumour-derived cultures), where Ac-SLV preincubation converted Fas-refractory cells to a Fas-sensitive state [1], and in primary human thyrocytes, where Ac-SLV synergized with cycloheximide to enhance PCD [3]. For procurement, the free acid form should be selected for microinjection studies, while ester prodrug formulations are appropriate for extracellular application in intact-cell assays [2].

In Vivo FAP-1 Inhibition in TKI-Resistant Leukaemia

Employ FAP-1 inhibitory tripeptides in murine CML models to investigate whether disrupting the Fas–FAP-1 axis can prevent TKI resistance, blast crisis progression, and disease relapse after TKI discontinuation [1]. The tripeptide approach offers mechanistic specificity by directly competing with the endogenous Fas C-terminal PDZ-binding motif, in contrast to small-molecule phosphatase inhibitors that may exhibit broader off-target activity [1]. This scenario is supported by the only published in vivo evidence for tripeptide-mediated FAP-1 inhibition in an oncology model, demonstrating prevention of all three adverse disease events that occurred with TKI monotherapy.

SAR Studies with Ac-SLV-OH Parent Scaffold

Use the unmodified tripeptide (compound 1) as the baseline reference scaffold for medicinal chemistry optimization programs targeting the Fas/FAP-1 interaction [1]. The established SAR rules — essential free carboxyl group, L-Val at C-terminus, and Ser hydroxyl as H-bond donor — provide a rational starting point for systematic modification. N-terminal hydrophobic group introduction (e.g., phenylaminocarbonyl) has been demonstrated to enhance potency, while C-terminal esterification confers cell permeability [1]. Procurement of high-purity (≥98%) parent compound is critical for generating reliable comparative SAR data, and investigators should maintain the free acid form as the negative control comparator when testing ester prodrug derivatives.

Application

Selection Property

Validation Focus

FAP-1 PDZ domain binding assay

Free-acid form, defined minimal pharmacophore

Dose-response benchmarking to published inhibition profile

Fas apoptosis sensitization (cell models)

Cell-permeability route (microinjection or ester prodrug)

Apoptosis endpoint response in FAP-1-overexpressing lines

Leukaemia TKI-resistance model

PDZ-domain competitive mechanism

Disease-model endpoints: resistance, blast crisis, relapse prevention

Fas/FAP-1 SAR scaffold

Unmodified parent tripeptide (Ac-SLV-OH)

Consistency with published pharmacophoric rules

• [1] Yao H, Song E, Chen J, Hamar P. Expression of FAP-1 by human colon adenocarcinoma: implication for resistance against Fas-mediated apoptosis in cancer. Br J Cancer. 2004 Nov 1;91(9):1718-25. doi: 10.1038/sj.bjc.6602136. PMID: 15494722. View Source
• [2] Sawa E, Takahashi M, Kamishohara M, Tazunoki T, Kimura K, Arai M, Miyazaki T, Kataoka S, Nishitoba T. Structural modification of Fas C-terminal tripeptide and its effects on the inhibitory activity of Fas/FAP-1 binding. J Med Chem. 1999 Aug 26;42(17):3289-99. doi: 10.1021/jm980617f. PMID: 10464015. View Source
• [3] Myc A, Arscott PL, Bretz JD, Thompson NW, Baker JR Jr. Characterization of FAP-1 expression and function in thyroid follicular cells. Endocrinology. 1999 Nov;140(11):5431-4. doi: 10.1210/endo.140.11.7241. PMID: 10537175. View Source